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Compound of Interest

Compound Name: 20-Methylpregn-5-en-3beta-ol

Cat. No.: B091645 Get Quote

An In-Depth Technical Guide to 20-Methylpregn-
5-en-3beta-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 20-Methylpregn-5-en-3beta-ol, a pregnane derivative of interest in steroid

chemistry. This document summarizes its known attributes, details a key synthetic protocol,

and outlines its currently understood biological significance, addressing the core requirements

of researchers in the field.

Chemical and Physical Properties
20-Methylpregn-5-en-3beta-ol, also known by its synonym Guneribol, is a steroid derivative

with the molecular formula C₂₂H₃₆O.[1] While extensive experimental data on its physical

properties remains limited in publicly accessible literature, a profile of its key chemical

identifiers and computed properties has been established.

Table 1: Chemical Identifiers and Computed Physical Properties of 20-Methylpregn-5-en-
3beta-ol
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Property Value Source

IUPAC Name

(3S,8S,9S,10R,13R,14S,17R)-

10,13-dimethyl-17-propan-2-yl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

PubChem[1]

CAS Number 1042-59-7 PubChem[1]

Molecular Formula C₂₂H₃₆O PubChem[1]

Molecular Weight 316.5 g/mol PubChem[1]

Monoisotopic Mass 316.276615768 Da PubChem[1]

XLogP3 6.3 PubChem[1]

Heavy Atom Count 23 PubChem[1]

Complexity 506 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Note: The majority of the physical properties listed are computationally derived and may not

reflect experimentally determined values.

Synthesis of 20-Methylpregn-5-en-3beta-ol
A key synthetic route for 20-Methylpregn-5-en-3beta-ol was reported by R.T. Blickenstaff in

the Journal of the American Chemical Society in 1960. The synthesis involves a three-step

process starting from Pregn-5-ene-3,20-diol, 20-methyl-, 3-acetate.[1]

Experimental Protocol: Synthesis of 20-Methylpregn-5-en-3beta-ol

The following protocol is based on the multi-step synthesis described in the literature.[1]
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Step 1: Dehydration

Reactants: Pregn-5-ene-3,20-diol, 20-methyl-, 3-acetate, Phosphorus oxychloride (POCl₃),

Pyridine (Py).

Procedure: The starting material is treated with phosphorus oxychloride in pyridine to induce

dehydration.

Step 2: Hydrogenation

Reactants: The product from Step 1, Hydrogen gas (H₂), Platinum(IV) oxide (PtO₂).

Procedure: The dehydrated intermediate is subjected to catalytic hydrogenation using

Adams' catalyst (PtO₂) to reduce the newly formed double bond.

Step 3: Hydrolysis

Reactant: The product from Step 2, Potassium hydroxide (KOH).

Procedure: The acetate protecting group at the 3-beta position is removed by hydrolysis with

potassium hydroxide to yield the final product, 20-Methylpregn-5-en-3beta-ol.

Diagram 1: Synthetic Workflow for 20-Methylpregn-5-en-3beta-ol
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Caption: A three-step synthesis of 20-Methylpregn-5-en-3beta-ol.

Spectroscopic Data
Detailed experimental spectroscopic data for 20-Methylpregn-5-en-3beta-ol is not widely

available in public databases. However, the PubChem database entry indicates the existence

of a GC-MS spectrum.[1] Researchers are advised to consult specialized spectroscopic

libraries or perform their own analyses for detailed characterization.

Biological Activity and Signaling Pathways
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As of the latest available information, there is no specific data on the biological activity or the

signaling pathways directly involving 20-Methylpregn-5-en-3beta-ol. Its structural similarity to

other pregnane derivatives, such as pregnenolone, suggests potential interactions with steroid

hormone receptors or neuroactive steroid pathways. However, without experimental evidence,

any proposed biological role remains speculative.

Further research, including in vitro and in vivo screening, is necessary to elucidate the

pharmacological profile and mechanism of action of this compound.

Diagram 2: Hypothetical Biological Investigation Workflow
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Caption: A logical workflow for investigating the biological properties of 20-Methylpregn-5-en-
3beta-ol.
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Conclusion
20-Methylpregn-5-en-3beta-ol is a synthetically accessible pregnane steroid. While its

fundamental chemical identity is established, a significant gap exists in the experimental

validation of its physical properties and, more importantly, its biological function. The synthetic

protocol outlined provides a basis for obtaining this compound for further study. Future

research should prioritize the experimental determination of its physicochemical parameters

and a thorough investigation into its potential pharmacological effects to understand its role in

biological systems and its potential for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 20-methylpregn-5-en-3 beta-ol synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [20-Methylpregn-5-en-3beta-ol chemical and physical
properties.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091645#20-methylpregn-5-en-3beta-ol-chemical-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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